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Compound of Interest

Compound Name: 2-Amino-3-methoxypyridine

Cat. No.: B156974

An In-depth Technical Guide to 2-Amino-3-methoxypyridine

This technical guide provides a comprehensive overview of the physical and chemical
properties of 2-Amino-3-methoxypyridine, tailored for researchers, scientists, and
professionals in drug development.

Chemical Identity and Structure

2-Amino-3-methoxypyridine, with the CAS number 10201-71-5, is a substituted pyridine
derivative.[1][2][3][4][5] Its structure features an amino group at the 2-position and a methoxy
group at the 3-position of the pyridine ring. This arrangement of functional groups makes it a
valuable intermediate in organic synthesis.[3]

Identifier Value

IUPAC Name 3-methoxypyridin-2-amine[1]

CAS Number 10201-71-5[1][2][3][4][5]

Molecular Formula CeHsN20[1][3][5][6]

SMILES COC1=C(N=CC=C1)N[1]

InChiKey HNAYRVKSWGSQTP-UHFFFAOYSA-N[1][2]
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Physicochemical Properties

The physicochemical properties of 2-Amino-3-methoxypyridine are summarized in the table

below. These properties are crucial for its handling, storage, and application in various

chemical reactions.

Property Value Source
Molecular Weight 124.14 g/mol [11[31[5][6]
Appearance Solid, Grey to Dark Brown [2][31[7]
Boiling Point 235.0 £ 20.0 °C (Predicted) [21[7]
pKa 8.43 £ 0.10 (Predicted) [7]
Density 1.139 + 0.06 g/cm? (Predicted) [7]
Topological Polar Surface Area  48.1 A2 [1]
Hydrogen Bond Donor Count 1 [1]
Hydrogen Bond Acceptor

C)(;untg p 3 g
Rotatable Bond Count 1 [5]
LogP 0.6724 [5]

Spectral Data

Spectroscopic data is essential for the structural elucidation and purity assessment of 2-

Amino-3-methoxypyridine.

Spectral Data Type Availability

Mass Spectrometry (GC-MS) Available[1]

Infrared (IR) Spectroscopy Available[1]

Raman Spectroscopy Available[1]
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Reactivity and Stability

Chemical Stability: 2-Amino-3-methoxypyridine is stable under normal conditions.[8]
Conditions to Avoid: To maintain its stability, it is recommended to avoid:

e Air contact[8]

 Direct sunlight[8]

e High temperatures|3]

Incompatible Materials: The compound is incompatible with strong oxidizing agents and strong

acids.

Reactivity: The presence of both an amino and a methoxy group on the pyridine ring enhances
its reactivity, making it a versatile building block for the synthesis of more complex molecules.

[3]

Experimental Protocols

While a specific, detailed experimental protocol for the synthesis of 2-Amino-3-
methoxypyridine is not readily available in the provided search results, a plausible synthetic
route can be inferred from general organic chemistry principles and synthesis of similar pyridine
derivatives. A potential synthetic pathway is outlined below.

Plausible Synthetic Pathway:

A common strategy for introducing amino and methoxy groups to a pyridine ring involves a
sequence of nitration, nucleophilic substitution, and reduction.
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Plausible Synthesis of 2-Amino-3-methoxypyridine

Nitration (HNO3/H2S0a4)

(Z-Chloro-&nitropyridina

Methoxylation (NaOMe/MeOH)

( )

Reduction (e.g., Fe/HCI or H2/Pd-C)

y

( )

Click to download full resolution via product page

A plausible synthetic pathway for 2-Amino-3-methoxypyridine.

General Experimental Steps:

 Nitration: 2-Chloropyridine is reacted with a nitrating agent (e.g., a mixture of nitric acid and
sulfuric acid) to introduce a nitro group, likely at the 3-position due to the directing effects of

the chloro and ring nitrogen atoms.

¢ Methoxylation: The resulting 2-chloro-3-nitropyridine undergoes nucleophilic aromatic
substitution with a methoxide source, such as sodium methoxide in methanol, to replace the
chlorine atom with a methoxy group.

e Reduction: The nitro group of 2-methoxy-3-nitropyridine is then reduced to an amino group
using a standard reducing agent, such as iron in acidic medium or catalytic hydrogenation, to
yield the final product, 2-Amino-3-methoxypyridine.
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Purification: The crude product would typically be purified by techniques such as
recrystallization or column chromatography.

Characterization: The structure and purity of the synthesized 2-Amino-3-methoxypyridine
would be confirmed using spectroscopic methods like NMR (*H and 3C), IR, and mass

spectrometry, and its melting point would be determined.

Applications

2-Amino-3-methoxypyridine is a versatile compound with applications in several fields,
primarily due to its utility as a synthetic intermediate.[3]

Applications of 2-Amino-3-methoxypyridine

Use in chromatography and spectroscopy

Study of enzyme inhibitors and receptor interactions
Incorporation into polymers and coatings >

Precursor for herbicides and pesticides

Ggricultural Chemistra

Building block for drugs (e.g., neurological disorders)

Click to download full resolution via product page

Key application areas of 2-Amino-3-methoxypyridine.

o Pharmaceutical Development: It serves as a crucial building block in the synthesis of various
pharmaceutical agents, with potential applications in treatments for neurological disorders
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and as anti-inflammatory agents.[3]

o Agricultural Chemistry: In the agrochemical industry, it is used as a precursor for developing
effective herbicides and pesticides.[3]

o Material Science: The compound is incorporated into polymers and coatings to enhance
thermal stability and chemical resistance.[3]

» Biochemical Research: It plays a role in the study of enzyme inhibitors and receptor
interactions, aiding in the understanding of biological pathways.[3]

o Analytical Chemistry: This chemical is utilized in various analytical methods, including
chromatography and spectroscopy.[3]

Safety and Handling

Hazard Statements:

H302: Harmful if swallowed[1][2]

H315: Causes skin irritation[1][2]

H319: Causes serious eye irritation[1][2]

H335: May cause respiratory irritation[2]

Precautionary Statements: Standard laboratory safety precautions should be taken when
handling this compound. This includes wearing appropriate personal protective equipment
(PPE) such as gloves, safety glasses, and a lab coat. Work should be conducted in a well-
ventilated area or a fume hood.

Storage: 2-Amino-3-methoxypyridine should be stored in a cool, dry place, away from light
and under an inert atmosphere (e.g., nitrogen or argon).[2][3][7] Recommended storage
temperatures are typically between 0-8 °C.[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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